N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C29H32N4O4S3/c1-4-32-14-13-22-25(17-32)39-29(26(22)28-30-23-7-5-6-8-24(23)38-28)31-27(34)20-9-11-21(12-10-20)40(35,36)33-15-18(2)37-19(3)16-33/h5-12,18-19H,4,13-17H2,1-3H3,(H,31,34)
• InChI Key: OEVANWWTRPIGRR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N6CC(OC(C6)C)C
• Molecular Formula: C29H32N4O4S3
• Molecular Weight: 596.8 g/mol

Description

The compound contains several functional groups including a benzo[d]thiazol-2-yl group, a tetrahydrothieno[2,3-c]pyridin-2-yl group, and a (2,6-dimethylmorpholino)sulfonyl group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple ring systems. Detailed structural analysis would require techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, solubility, and stability would need to be determined experimentally.

Scientific Research Applications

Catalysis and Organometallic Chemistry

The compound’s unique structure, incorporating both a benzothiazole and a tetrahydrothienopyridine moiety, makes it an intriguing candidate for catalytic applications. Researchers have investigated its potential as a ligand in transition metal complexes. . Further exploration of this compound’s coordination chemistry could lead to novel catalysts with tailored reactivity.

Optoelectronic Materials

The benzothiazole and tetrahydrothienopyridine moieties suggest potential optoelectronic properties. . Investigating the electronic structure and optical properties of our compound could provide insights into its suitability for applications such as organic light-emitting diodes (OLEDs) or sensors.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These would typically be assessed through laboratory testing and computational modeling.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, and investigating its mechanism of action.